Cas no 893969-58-9 (4-ethoxy-N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide)

• Product Name: 4-ethoxy-N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide
• CAS No: 893969-58-9
• MF: C₂₀H₁₇N₃O₂S
• MW: 363.432883024216
• CID: 5809153
• PubChem ID: 40506199
• Update Time: 2025-05-26

4-ethoxy-N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide
• F1897-0071
• AKOS024617954
• 893969-58-9
• 4-ethoxy-N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)benzamide
• 4-ethoxy-N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)benzamide
• 4-ethoxy-N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide

• Inchi： 1S/C20H17N3O2S/c1-2-25-17-8-6-14(7-9-17)19(24)21-16-5-3-4-15(12-16)18-13-23-10-11-26-20(23)22-18/h3-13H,2H2,1H3,(H,21,24)
• InChI Key： UCMRBDPZRZTJQE-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C2)C1C=CC=C(C=1)NC(C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 363.10414797g/mol
• Monoisotopic Mass: 363.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 83.9Ų

Additional information on 4-ethoxy-N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide

Comprehensive Overview of 4-ethoxy-N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide (CAS No. 893969-58-9)

4-ethoxy-N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide (CAS No. 893969-58-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of an imidazo[2,1-b][1,3]thiazole moiety in its structure further enhances its pharmacological profile, making it a subject of interest for drug discovery and development.

The compound's molecular formula and weight, along with its precise chemical structure, have been well-characterized, enabling researchers to explore its interactions with various biological targets. Recent studies have highlighted its potential role in modulating specific enzyme pathways, particularly those involved in inflammatory and metabolic disorders. This aligns with current trends in precision medicine, where small-molecule inhibitors like 4-ethoxy-N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide are being investigated for their ability to target disease mechanisms at the molecular level.

In the context of drug design, the compound's ethoxybenzamide group contributes to its solubility and bioavailability, which are critical factors for oral administration. Researchers are also exploring its potential as a lead compound for the development of novel therapeutics, particularly in areas such as oncology and neurodegenerative diseases. These fields are currently among the most searched topics in biomedical research, reflecting the growing demand for innovative treatments.

From a synthetic chemistry perspective, the preparation of 4-ethoxy-N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These methods are widely discussed in academic literature and are frequently searched by chemists seeking to optimize synthetic routes for similar compounds. The compound's CAS No. 893969-58-9 serves as a unique identifier, facilitating its retrieval from chemical databases and regulatory filings.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, standard laboratory precautions should be observed during handling. This includes the use of personal protective equipment (PPE) and proper ventilation, topics that are increasingly emphasized in laboratory safety protocols and frequently searched by professionals in the field.

In summary, 4-ethoxy-N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide (CAS No. 893969-58-9) represents a promising candidate for further research in medicinal chemistry. Its structural complexity and potential biological activities make it a valuable subject for studies aimed at addressing unmet medical needs. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about drug discovery and therapeutic innovation.